Cas no 1804297-13-9 (5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile)

5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with an iodo group at the 5-position, a trifluoromethoxy group at the 3-position, and an acetonitrile moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethoxy group enhances stability and influences regioselectivity in cross-coupling reactions, while the iodo substituent facilitates further functionalization via metal-catalyzed transformations. The acetonitrile group offers additional synthetic flexibility for derivatization. Its well-defined reactivity profile and robust stability under various conditions make it suitable for applications in medicinal chemistry and material science.
5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile structure
1804297-13-9 structure
Product Name:5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
CAS No:1804297-13-9
MF:C8H4F3IN2O
MW:328.029844284058
CID:4912160
Update Time:2025-05-20

5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
    • Inchi: 1S/C8H4F3IN2O/c9-8(10,11)15-7-3-5(12)4-14-6(7)1-2-13/h3-4H,1H2
    • InChI Key: QZWDFTWOYMRNJB-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(CC#N)C(=C1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.9

5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026002272-250mg
5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
1804297-13-9 97%
250mg
$693.60 2022-04-02
Alichem
A026002272-500mg
5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
1804297-13-9 97%
500mg
$940.80 2022-04-02
Alichem
A026002272-1g
5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
1804297-13-9 97%
1g
$1,848.00 2022-04-02

Additional information on 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804297-13-9)

5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804297-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridine core, trifluoromethoxy group, and iodo substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where heterocyclic compounds and fluorinated building blocks are highly sought after.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry stems from their ability to enhance metabolic stability and bioavailability. Researchers frequently explore 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile for its potential applications in designing kinase inhibitors, antiviral agents, and other therapeutic candidates. Its electron-withdrawing trifluoromethoxy group and reactive iodo substituent offer strategic sites for further functionalization, aligning with modern trends in fragment-based drug design.

In agrochemical applications, this compound is investigated for its role in developing novel pesticides and herbicides. The trifluoromethoxy moiety is known to improve lipophilicity and membrane permeability, critical properties for active ingredients targeting pests. Recent studies highlight its utility in creating selective herbicides with reduced environmental impact, addressing the industry's shift toward sustainable crop protection solutions.

Synthetic routes to 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions on pre-functionalized pyridine scaffolds. These methods are optimized for scalability and purity, catering to the needs of industrial and academic laboratories. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its structure and assess batch consistency.

From a commercial perspective, the compound is available through specialized chemical suppliers, with pricing influenced by factors such as purity grade (e.g., >98%) and bulk quantities. Its shelf life and storage conditions (typically under inert atmosphere at low temperatures) are critical considerations for end-users. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and transportation.

Emerging trends in AI-driven molecular design have also spotlighted 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile as a candidate for virtual screening libraries. Computational models predict its interactions with biological targets, accelerating hit identification in early-stage research. This synergy between experimental and in silico approaches exemplifies the compound's relevance in contemporary drug discovery pipelines.

Environmental and safety assessments of this compound emphasize its biodegradability and low ecotoxicity, aligning with green chemistry principles. Researchers are increasingly documenting its structure-activity relationships (SAR) to guide the development of safer analogs. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production.

In summary, 5-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804297-13-9) represents a multifaceted tool for innovators in life sciences. Its balanced reactivity, modular architecture, and compliance with regulatory standards position it as a cornerstone in the quest for next-generation therapeutics and agrochemicals. As interdisciplinary research advances, this compound is poised to play a pivotal role in addressing unmet challenges across healthcare and agriculture.

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